3-(3,5-Dimethylphenyl)-6-[(3-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-(3,5-dimethylphenyl)-6-[(3-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C20H19N5O/c1-13-5-4-6-16(8-13)11-24-12-21-19-18(20(24)26)22-23-25(19)17-9-14(2)7-15(3)10-17/h4-10,12H,11H2,1-3H3
• InChI Key: VQSSWBYWFVXAGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=NC3=C(C2=O)N=NN3C4=CC(=CC(=C4)C)C
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

3-(3,5-Dimethylphenyl)-6-[(3-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

Synthetic Utility and Reactions

Compounds with similar structures to "3-(3,5-Dimethylphenyl)-6-[(3-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one" have been synthesized through various chemical reactions, demonstrating the versatility of triazolo[4,5-d]pyrimidin derivatives in organic synthesis. For example, the synthesis and reactions of 3-[3-(dimethylamino)propenoyl]-1,7-diphenyl [1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-one show the compound's reactivity with different reagents to afford various substituted derivatives, highlighting the compound's utility in creating a diverse set of molecules with potential biological activities (Farghaly, 2008).

Antibacterial Agents

Some triazolopyrimidine derivatives have been synthesized and tested for their antibacterial activity against a range of Gram-positive and Gram-negative bacteria. For instance, organoiodine (III)-mediated synthesis of 3-aryl/heteroaryl-5,7-dimethyl-1,2,4-triazolo[4,3-c]pyrimidines has shown promising antibacterial properties, indicating the potential of such compounds in developing new antibacterial agents (Kumar et al., 2009).

Potential Applications

Biological Activity

The structural features of triazolopyrimidines, including the presence of methyl and phenyl substitutions, contribute to their biological activities. For instance, the synthesis and antibacterial activity evaluation of ethyl 2-(4-vinylbenzyl)-2-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-3-(4-vinylphenyl)propanoate reveal the compound's efficacy against various bacterial strains, suggesting the role of the triazolopyrimidine core in mediating these effects (Lahmidi et al., 2019).

Chemical Intermediates

These compounds serve as valuable intermediates in the synthesis of more complex heterocyclic compounds. For example, the DMAP catalyzed synthesis of new pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines illustrates the use of triazolopyrimidines as precursors in the generation of novel heterocyclic systems with potential pharmaceutical applications (Khashi et al., 2015).